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Compound of Interest

Compound Name: Hexadecane-D34

CAS No.: 15716-08-2

Cat. No.: B103118

Get Quote

An In-depth Technical Guide on the Properties, Applications, and Handling of Hexadecane-D34
for Researchers, Scientists, and Drug Development Professionals.

This guide provides comprehensive technical information on Hexadecane-D34, a deuterated

form of hexadecane. It is intended to be a valuable resource for professionals in research and

development who utilize stable isotope-labeled compounds in their work. This document covers

the physicochemical properties, key applications, experimental workflow examples, and safety

information for Hexadecane-D34.

Physicochemical Properties
Hexadecane-D34, also known as Perdeuterohexadecane, is a saturated hydrocarbon where

all 34 hydrogen atoms have been replaced by their stable isotope, deuterium. This isotopic

substitution makes it an invaluable tool in various analytical techniques, particularly in mass

spectrometry and nuclear magnetic resonance spectroscopy.
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Core Applications in Research and Development
The primary application of Hexadecane-D34 is as an internal standard in quantitative analytical

methods. Its chemical behavior is nearly identical to that of its non-deuterated counterpart,

hexadecane, allowing it to be used as a reliable reference in complex matrices. However, its

increased mass due to the deuterium atoms allows it to be easily distinguished from the non-

deuterated analyte in mass spectrometry. This technique, known as isotope dilution mass

spectrometry, is crucial for achieving high accuracy and precision in quantitative analyses.

Deuterated compounds like Hexadecane-D34 are also instrumental in:

Metabolic Studies: Tracking the metabolic fate of a drug or compound within a biological

system.

Pharmacokinetic Analysis: Precisely measuring drug absorption, distribution, metabolism,

and excretion (ADME).

Nuclear Magnetic Resonance (NMR) Spectroscopy: Serving as a reference standard for

calibrating instruments and determining the chemical shifts of other compounds.

While deuterated compounds are a focus in drug discovery for their potential to alter metabolic

rates (the kinetic isotope effect), there is no evidence in the reviewed literature to suggest that

Hexadecane-D34 itself is involved in any biological signaling pathways. Its role is primarily that

of an analytical tool.
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Experimental Protocols: Use as an Internal Standard
A detailed experimental protocol will always be specific to the analyte and the sample matrix.

However, a generalized workflow for using Hexadecane-D34 as an internal standard in a

quantitative GC-MS analysis is provided below.

Generalized Workflow for Quantitative Analysis using
Hexadecane-D34 as an Internal Standard
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data, please view the interactive version.
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Click to download full resolution via product page

Caption: Generalized workflow for quantitative analysis using Hexadecane-D34.

Safety and Handling
Hexadecane-D34 is a chemical substance that requires careful handling in a laboratory

setting. The following table summarizes the key safety information. Users should always

consult the full Safety Data Sheet (SDS) before use.
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This guide provides a foundational understanding of Hexadecane-D34 for its practical

application in research and development. By understanding its properties, applications, and

safety requirements, researchers can effectively and safely utilize this compound in their

analytical methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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